Cas no 903131-59-9 (4-Benzyloxy-1-tert-butoxycarbonylindole)

• Product Name: 4-Benzyloxy-1-tert-butoxycarbonylindole
• CAS No: 903131-59-9
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD08275732
• CID: 1035191
• PubChem ID: 16427106
• Update Time: 2025-10-29

4-Benzyloxy-1-tert-butoxycarbonylindole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(benzyloxy)-1H-indole-1-carboxylate
• 4-Benzyloxy-1-tert-butoxycarbonylindole
• N-Boc-4-benzyloxy-indole
• 4-(Benzyloxy)-1-Boc-1H-indole
• tert-butyl 4-phenylmethoxyindole-1-carboxylate
• FT-0685338
• SY083088
• J-514493
• MFCD08275732
• A843504
• 4-Benzyloxy-1-tert-butoxycarbonylindole 98%
• 4-phenylmethoxy-1-indolecarboxylic acid tert-butyl ester
• CS-0206193
• F78576
• 903131-59-9
• DTXSID70586023
• BS-33088
• AKOS015839403
• 5-Chloro-2-propylpyrimidine-4,6-diol
• DB-078644
• ALBB-034724

• MDL： MFCD08275732
• Inchi： 1S/C20H21NO3/c1-20(2,3)24-19(22)21-13-12-16-17(21)10-7-11-18(16)23-14-15-8-5-4-6-9-15/h4-13H,14H2,1-3H3
• InChI Key： LQOPUCBIIURYFX-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C(=CC=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 460.9°C at 760 mmHg
• Flash Point: 232.5°C
• Refractive Index: 1.559
• PSA: 40.46000
• LogP: 5.00350
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Benzyloxy-1-tert-butoxycarbonylindole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)